8-methoxy-2-oxo-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2H-chromene-3-carboxamide

• IUPAC Name: 8-methoxy-2-oxo-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]chromene-3-carboxamide
• InChI: InChI=1S/C19H15N3O5S/c1-26-14-4-2-3-11-9-12(19(25)27-15(11)14)17(23)20-6-7-22-10-21-13-5-8-28-16(13)18(22)24/h2-5,8-10H,6-7H2,1H3,(H,20,23)
• InChI Key: VHJLMYZQIWYUDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1OC(=O)C(=C2)C(=O)NCCN3C=NC4=C(C3=O)SC=C4
• Molecular Formula: C19H15N3O5S
• Molecular Weight: 397.4 g/mol

Description

8-methoxy-2-oxo-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C19H15N3O5S and its molecular weight is 397.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

Research has been conducted on the synthesis of novel heterocyclic compounds derived from benzodifuran and khellinone, showcasing the versatility of chromene derivatives in creating compounds with potential anti-inflammatory and analgesic activities. These compounds exhibit significant inhibitory activity on cyclooxygenase enzymes (COX-1/COX-2), suggesting their utility in exploring new therapeutic agents (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Several studies have synthesized chromone-pyrimidine coupled derivatives to evaluate their antimicrobial efficacy. For example, novel chromone derivatives fused with pyrimidine have shown potent antibacterial and antifungal activities, highlighting the importance of these compounds in developing new antimicrobial agents (Tiwari et al., 2018). Another study focused on 3-(4-arylthieno[2,3-d]pyrimidin-2-yl)-2H-chromen-2-ones, with specific derivatives demonstrating higher antimicrobial activity against Staphylococcus aureus compared to the standard drug streptomycin (Vlasov et al., 2018).

Anticancer Research

Research on N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide, a compound with structural features related to the query compound, has shown promising anticancer activity. The synthesized compound demonstrated marked inhibition against several human cancer cell lines, including HT-29, A549, and MKN45, showcasing its potential as an anticancer agent (Huang et al., 2020).

Enzyme Inhibition

Compounds within the chromene and pyrimidine families have been utilized to study their effects on various biological targets, such as G protein-coupled receptor GPR35. The synthesis of specific chromene derivatives as agonists for GPR35 highlights the application of these compounds in understanding receptor-ligand interactions and the potential for therapeutic development (Thimm et al., 2013).